3-(3,4-dimethylbenzamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3,4-dimethylbenzoyl)amino]-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O4/c1-15-12-13-17(14-16(15)2)24(28)27-22-18-8-4-6-10-20(18)31-23(22)25(29)26-19-9-5-7-11-21(19)30-3/h4-14H,1-3H3,(H,26,29)(H,27,28)
• InChI Key: GXMKWASYUFENDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4OC)C
• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol

Description

3-(3,4-dimethylbenzamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide, also known as DMFBC, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis of Novel Compounds Research into benzofuran derivatives has led to the synthesis of novel compounds with potential therapeutic applications. For instance, the creation of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone showcases a methodological approach to developing compounds with anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This study illustrates the versatile applications of benzofuran derivatives in medicinal chemistry.

Antidopaminergic Properties The study of benzamide derivatives, including those structurally related to benzofurans, has been significant in exploring antidopaminergic properties. Such research has implications for developing antipsychotic agents, as demonstrated in studies examining the synthesis and properties of compounds like (S)-5-bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990). These efforts contribute to the understanding of the neuropharmacological potential of such derivatives.

Antioxidant and Neuroprotective Effects Benzofuran-2-carboxamide derivatives have been synthesized and evaluated for their neuroprotective and antioxidant activities. Research has found that certain derivatives exhibit considerable protection against excitotoxic neuronal cell damage and possess significant radical scavenging and antioxidant properties (Cho, Park, Lee, Kim, Bose, Choi, Kumar, Jung, & Lee, 2015). This suggests potential applications in neurodegenerative disease research and therapy.

Inhibition of Poly(ADP-ribose) Synthetase Benzamides substituted in the 3-position, similar in structure to the compound , have shown to be potent inhibitors of poly(ADP-ribose) synthetase, an enzyme involved in DNA repair processes. Such inhibitors have therapeutic potential in conditions where modulation of DNA repair is beneficial (Purnell & Whish, 1980). This highlights the importance of these compounds in cancer research and treatment strategies.